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Compound of Interest

Compound Name: 1-tert-Butyl-2-methylbenzene

Cat. No.: B7884915

An In-Depth Technical Guide to 1-tert-Butyl-2-methylbenzene

This technical guide provides a comprehensive overview of 1-tert-Butyl-2-methylbenzene, a
significant aromatic hydrocarbon in various industrial and research applications. This document
is intended for researchers, scientists, and professionals in drug development, offering detailed
information on its nomenclature, properties, synthesis, and reaction pathways.

Nomenclature and Synonyms

The compound with the IUPAC name 1-tert-Butyl-2-methylbenzene is also known by several
other names in scientific literature and commerce. A comprehensive list of its common
synonyms is provided below to aid in literature searches and material identification.

Common Synonyms:

o 2-tert-Butyltoluene[1][2]

o o-tert-Butyltoluene[2][3]

o 1-Methyl-2-tert-butylbenzene[1][3]

e Benzene, 1-(1,1-dimethylethyl)-2-methyl-[2][3]

e Toluene, o-tert-butyl-[3]
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1-(1,1-dimethylethyl)-2-methylbenzene[3][4]

2-t-Butyltoluene[3]

o-Methyl-tert-butylbenzene[2]

2-Methyl-tert-butylbenzene[2]

The Chemical Abstracts Service (CAS) Registry Number for 1-tert-Butyl-2-methylbenzene is
1074-92-6.[2][4][5] Its molecular formula is C11H1s, and it has a molecular weight of 148.24
g/mol .[2][5]

Physicochemical Properties

A summary of the key physical and chemical properties of 1-tert-Butyl-2-methylbenzene is
presented in the table below. This data is essential for its handling, storage, and application in
various experimental and industrial settings.

Property Value Reference
Molecular Formula Ci1His [2][5]
Molecular Weight 148.24 g/mol [2][5]
Appearance Colorless liquid [4]

Boiling Point ~200 °C [5]

Melting Point ~-50.32 °C [5]

Density 0.89 g/cm?3 [1][5]
Refractive Index 1.5075 [5]

LogP 3.29250 [4]

Synthesis Protocols

The synthesis of 1-tert-Butyl-2-methylbenzene is most commonly achieved through the
Friedel-Crafts alkylation of toluene. Below is a detailed experimental protocol for this synthesis.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496141.aspx
https://wap.guidechem.com/dictionary/en/1074-92-6.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB5496141.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://wap.guidechem.com/dictionary/en/1074-92-6.html
https://www.smolecule.com/products/s702926
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://www.smolecule.com/products/s702926
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://www.smolecule.com/products/s702926
https://pubchem.ncbi.nlm.nih.gov/compound/o-tert-Butyltoluene
https://www.smolecule.com/products/s702926
https://wap.guidechem.com/dictionary/en/1074-92-6.html
https://www.smolecule.com/products/s702926
https://www.smolecule.com/products/s702926
http://www.stenutz.eu/chem/solv6%20(2).php?name=1-tert-butyl-2-methylbenzene
https://www.smolecule.com/products/s702926
https://www.smolecule.com/products/s702926
https://wap.guidechem.com/dictionary/en/1074-92-6.html
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

3.1 Friedel-Crafts Alkylation of Toluene

This method involves the reaction of toluene with a tert-butylating agent, such as tert-butyl
chloride, in the presence of a Lewis acid catalyst like aluminum chloride.

Materials:

Toluene

« tert-Butyl chloride

e Anhydrous aluminum chloride (AICI3)

e Dry diethyl ether (as solvent)

o Hydrochloric acid (HCI), dilute solution

e Sodium bicarbonate (NaHCO3), saturated solution
e Anhydrous magnesium sulfate (MgSQOa)

o Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,
dropping funnel, etc.)

Procedure:

o Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer. Ensure the apparatus is protected from atmospheric
moisture using a drying tube.

« In the flask, place anhydrous aluminum chloride and dry diethyl ether.
e Cool the flask in an ice bath and slowly add tert-butyl chloride from the dropping funnel.

 After the addition of tert-butyl chloride, add toluene dropwise from the dropping funnel while
maintaining the low temperature.
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e Once the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for a specified period to ensure the reaction goes to completion.

 After reflux, cool the reaction mixture and pour it over a mixture of crushed ice and
concentrated hydrochloric acid to decompose the aluminum chloride complex.

» Separate the organic layer using a separatory funnel.

o Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and
again with water.

» Dry the organic layer over anhydrous magnesium sulfate.
« Filter to remove the drying agent and remove the solvent by rotary evaporation.

e The resulting crude product, a mixture of ortho and para isomers, can be purified by
fractional distillation to isolate the desired 1-tert-butyl-2-methylbenzene (the ortho isomer).

Reaction Pathways and Logical Relationships

The synthesis of 1-tert-Butyl-2-methylbenzene via Friedel-Crafts alkylation involves a clear
electrophilic aromatic substitution mechanism. The logical relationship between the reactants
and products is illustrated in the diagram below.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/product/b7884915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7884915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Synthesis of 1-tert-Butyl-2-methylbenzene
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Caption: Friedel-Crafts alkylation pathway for the synthesis of 1-tert-Butyl-2-methylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b7884915#common-synonyms-for-1-tert-butyl-2-
methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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